Cas no 689752-05-4 (ethyl 2-{4-methyl-5-({4-(morpholine-4-sulfonyl)phenylformamido}methyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate)

• Product Name: ethyl 2-{4-methyl-5-({4-(morpholine-4-sulfonyl)phenylformamido}methyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• CAS No: 689752-05-4
• MF: C₁₉H₂₅N₅O₆S₂
• MW: 483.561701536179
• CID: 6179862
• PubChem ID: 4077784
• Update Time: 2024-01-06

ethyl 2-{4-methyl-5-({4-(morpholine-4-sulfonyl)phenylformamido}methyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-methyl-5-({4-(morpholine-4-sulfonyl)phenylformamido}methyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• AKOS024586424
• SMR000324509
• HMS2621J09
• F0601-0113
• 689752-05-4
• MLS000680357
• ethyl 2-[[4-methyl-5-[[(4-morpholin-4-ylsulfonylbenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• AB00612173-06
• ethyl 2-((4-methyl-5-((4-(morpholinosulfonyl)benzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• CHEMBL2133437
• ethyl 2-{[4-methyl-5-({[4-(morpholine-4-sulfonyl)phenyl]formamido}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate

• Inchi： 1S/C19H25N5O6S2/c1-3-30-17(25)13-31-19-22-21-16(23(19)2)12-20-18(26)14-4-6-15(7-5-14)32(27,28)24-8-10-29-11-9-24/h4-7H,3,8-13H2,1-2H3,(H,20,26)
• InChI Key： BZBZMGOMOCBZSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2=NN=C(N2C)SCC(=O)OCC)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 483.12462588g/mol
• Monoisotopic Mass: 483.12462588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 166Ų